Cas no 39138-90-4 (Phenol,2-(4-nitrophenoxy)-)

• Product Name: Phenol,2-(4-nitrophenoxy)-
• CAS No: 39138-90-4
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 317871
• PubChem ID: 3016048
• Update Time: 2025-04-19

Phenol,2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(4-nitrophenoxy)-
• 2-(4-nitrophenoxy)phenol
• o-(p-Nitrophenoxy)phenol
• UH92ED5MY2
• Phenol, 2-(4-nitrophenoxy)-
• EINECS 254-313-4
• SCHEMBL5080248
• 2-(4-nitro-phenoxy)-phenol
• 39138-90-4
• DWENVBLWYBNNSF-UHFFFAOYSA-N
• NS00030524
• DTXSID70192385

• Inchi： 1S/C12H9NO4/c14-11-3-1-2-4-12(11)17-10-7-5-9(6-8-10)13(15)16/h1-8,14H
• InChI Key： DWENVBLWYBNNSF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.05317
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6